Cas no 1203153-70-1 (N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide
• CAS No: 1203153-70-1
• MF: C₂₁H₂₂F₃N₃O₃
• MW: 421.412895679474
• CID: 5450700
• Update Time: 2025-11-01

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(azepane-1-carbonyl)-1-methyl-2-oxopyridin-3-yl]-3-(trifluoromethyl)benzamide
• N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C21H22F3N3O3/c1-26-13-15(19(29)27-9-4-2-3-5-10-27)12-17(20(26)30)25-18(28)14-7-6-8-16(11-14)21(22,23)24/h6-8,11-13H,2-5,9-10H2,1H3,(H,25,28)
• InChI Key： UPQSEFXVSWHZGB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCCCCC2)=O)=CN(C)C1=O)(=O)C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide

Professional Introduction to Compound with CAS No 1203153-70-1 and Product Name: N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide (CAS No: 1203153-70-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a dihydropyridine core, which is well-known for its role in cardiovascular medications, and a benzamide moiety, which is frequently encountered in bioactive molecules. The incorporation of an azepane ring further enhances the complexity and potential variability of the compound's pharmacological profile. The trifluoromethyl group appended to the benzamide moiety is particularly noteworthy, as it is often employed to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide represents a significant advancement in this area, as it combines structural elements that have demonstrated efficacy in various biological contexts.

The dihydropyridine scaffold is particularly relevant in the context of cardiovascular research. Compounds containing this moiety are known for their ability to modulate calcium channels, which has direct implications for the treatment of conditions such as hypertension and angina pectoris. The azepane ring adds another layer of complexity, potentially influencing both the solubility and bioavailability of the molecule. This combination suggests that the compound may exhibit properties that are beneficial for oral administration and systemic distribution.

The benzamide group is another key pharmacophore that contributes to the compound's potential therapeutic value. Benzamides are widely recognized for their role in various biological processes, including pain perception, immune response, and enzyme inhibition. The presence of a trifluoromethyl group on the benzamide moiety further enhances its pharmacological properties by increasing lipophilicity and reducing metabolic degradation. This modification is particularly valuable in drug design, as it can significantly improve the compound's half-life and target engagement.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. By integrating multiple pharmacophoric elements into a single molecule, researchers can develop agents that interact with multiple targets simultaneously. This approach has shown promise in preclinical models for conditions such as cancer and inflammation. The compound N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide exemplifies this strategy, as it combines structural features that are known to be relevant in multiple disease pathways.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties. The presence of both polar and non-polar functional groups ensures good solubility across a range of media, which is crucial for formulation development. Furthermore, the molecular weight of the compound falls within an optimal range for oral bioavailability, making it a practical candidate for further clinical investigation.

The synthesis of N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]-3-(trifluoromethyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the dihydropyridine core necessitates careful consideration of cyclization methodologies to ensure high yield and purity. Similarly, the incorporation of the azepane ring requires specialized synthetic techniques to achieve optimal regioselectivity. Despite these challenges, recent advances in synthetic chemistry have made it possible to produce this compound on a scalable basis.

Evaluation of the biological activity of this compound has revealed promising results in preclinical models. Initial studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. These findings are supported by computational modeling studies that predict favorable interactions between the compound and target proteins. Further research is ongoing to elucidate the precise mechanisms through which this compound exerts its effects.

The potential therapeutic applications of N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-ylyl]-3-(trifluoromethyl)benzamide are broad and varied. In addition to its anti-inflammatory and anticancer properties, preliminary data suggest that it may also have neuroprotective effects. This versatility makes it an attractive candidate for further development into a broad-spectrum therapeutic agent.

The development process for this compound aligns with current trends in pharmaceutical innovation, emphasizing structure-based drug design and multidisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies such as high-throughput screening and molecular modeling, researchers can accelerate the discovery and optimization of novel drug candidates like N-[5-(azepane-1-carbonyl)-1-methyl-hydroxy] -[trifluoromethyl]benzamide.

In conclusion, N-[5-(azepane)] -[carbonyl]-[methyl]-[hydroxy] -[dihydropyridin]-[pyridin]-[trifluoromethyl]benzamide(CAS No: 1203153-70-) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.